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Compound of Interest |

Compound Name: 3-Furonitrile
CAS No.: 30078-65-0
Cat. No.: B1345513
Get Quote
. J

This guide provides a comprehensive analysis of the spectroscopic data for 3-Furonitrile (also
known as 3-cyanofuran), a key heterocyclic building block in medicinal chemistry and materials
science. Understanding its spectral signature is paramount for researchers in synthesis,
process development, and quality control. This document offers an in-depth examination of its
Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,
grounded in fundamental principles and practical insights.

Molecular Structure and Spectroscopic Overview

3-Furonitrile possesses a furan ring substituted with a nitrile group at the 3-position. This
arrangement of atoms gives rise to a unique and informative set of spectroscopic data. The
aromatic furan ring protons exhibit characteristic chemical shifts and coupling constants in *H
NMR, while the five distinct carbon atoms are readily identified in the 3C NMR spectrum. The
nitrile group presents a strong, characteristic absorption in the IR spectrum, and the molecule's
fragmentation pattern in mass spectrometry provides confirmation of its molecular weight and
structural features.

Caption: Molecular Structure of 3-Furonitrile.
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Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a
molecule. For 3-Furonitrile, both *H and 3C NMR provide critical information for structural

verification.

'H NMR Spectroscopy

The *H NMR spectrum of 3-Furonitrile is characterized by three signals in the aromatic region,
corresponding to the three protons on the furan ring. The chemical shifts and coupling
constants are influenced by the electronegativity of the oxygen atom and the anisotropic effect

of the nitrile group.

Table 1: *H NMR Spectroscopic Data for 3-Furonitrile (Solvent: CDCls)

Chemical Shift (5, o Coupling Constant
Proton Multiplicity
ppm) (3, Hz)
H-2 8.13 t 1.0
H-5 7.46 t 1.8
H-4 6.75 dd 1.9,0.8

Data sourced from the Spectral Database for Organic Compounds (SDBS)[1].
Interpretation and Causality:

e H-2 (& 8.13): This proton, positioned between the oxygen atom and the nitrile-bearing
carbon, is the most deshielded. Its downfield shift is a consequence of the cumulative
electron-withdrawing effects of both adjacent functionalities. It appears as a triplet due to
coupling with H-4 and H-5, although the coupling to H-4 is small.

e H-5 (& 7.46): This proton is adjacent to the oxygen atom and experiences its deshielding
effect, resulting in a downfield shift. It appears as a triplet due to coupling to H-2 and H-4.

e H-4 (5 6.75): This proton is the most upfield of the three, being beta to the oxygen and meta
to the nitrile group. It appears as a doublet of doublets due to coupling with H-5 and H-2.
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Experimental Protocol: Acquiring a *H NMR Spectrum

o Sample Preparation: Dissolve approximately 5-10 mg of 3-Furonitrile in ~0.6 mL of
deuterated chloroform (CDCls) containing 0.03% v/v tetramethylsilane (TMS) as an internal
standard.

 Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to
achieve optimal magnetic field homogeneity.

e Acquisition: Acquire the spectrum using a standard single-pulse experiment. A sufficient
number of scans should be averaged to obtain a good signal-to-noise ratio.

» Processing: Apply Fourier transformation, phase correction, and baseline correction to the
acquired free induction decay (FID).

e Analysis: Calibrate the spectrum by setting the TMS peak to 0.00 ppm. Integrate the signals
and determine the chemical shifts, multiplicities, and coupling constants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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